Cas no 2229593-04-6 (tert-butyl N-methyl-N-1-oxo-2-(2,3,6-trifluorophenyl)propan-2-ylcarbamate)

• Product Name: tert-butyl N-methyl-N-1-oxo-2-(2,3,6-trifluorophenyl)propan-2-ylcarbamate
• CAS No: 2229593-04-6
• MF: C₁₅H₁₈F₃NO₃
• MW: 317.303534984589
• CID: 6056798
• PubChem ID: 165646479
• Update Time: 2025-06-14

tert-butyl N-methyl-N-1-oxo-2-(2,3,6-trifluorophenyl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-methyl-N-1-oxo-2-(2,3,6-trifluorophenyl)propan-2-ylcarbamate
• 2229593-04-6
• EN300-1887628
• tert-butyl N-methyl-N-[1-oxo-2-(2,3,6-trifluorophenyl)propan-2-yl]carbamate

• Inchi： 1S/C15H18F3NO3/c1-14(2,3)22-13(21)19(5)15(4,8-20)11-9(16)6-7-10(17)12(11)18/h6-8H,1-5H3
• InChI Key： VGRQQKXIDSSLMF-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(C=1C(C=O)(C)N(C)C(=O)OC(C)(C)C)F)F

Computed Properties

• Exact Mass: 317.12387792g/mol
• Monoisotopic Mass: 317.12387792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl N-methyl-N-1-oxo-2-(2,3,6-trifluorophenyl)propan-2-ylcarbamate

Comprehensive Overview of tert-butyl N-methyl-N-1-oxo-2-(2,3,6-trifluorophenyl)propan-2-ylcarbamate (CAS No. 2229593-04-6)

The compound tert-butyl N-methyl-N-1-oxo-2-(2,3,6-trifluorophenyl)propan-2-ylcarbamate (CAS No. 2229593-04-6) is a specialized organic molecule with significant relevance in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluorophenyl moiety and a tert-butyl carbamate group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly interested in this molecule due to its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

One of the key features of tert-butyl N-methyl-N-1-oxo-2-(2,3,6-trifluorophenyl)propan-2-ylcarbamate is its fluorinated aromatic ring, which enhances its metabolic stability and lipophilicity. These properties are critical in medicinal chemistry, as they influence the compound's bioavailability and interaction with biological targets. The presence of the tert-butyl group further contributes to its steric hindrance, which can be leveraged to fine-tune the compound's reactivity and selectivity.

In recent years, the demand for fluorinated compounds has surged, driven by their widespread use in pharmaceuticals, agrochemicals, and materials science. This trend aligns with the growing interest in CAS No. 2229593-04-6, as it exemplifies the advantages of fluorination in molecular design. For instance, the 2,3,6-trifluorophenyl moiety is known to improve binding affinity and pharmacokinetic properties, making it a sought-after feature in drug candidates.

The synthesis of tert-butyl N-methyl-N-1-oxo-2-(2,3,6-trifluorophenyl)propan-2-ylcarbamate typically involves multi-step organic reactions, including carbamate formation and fluorination processes. These methods are well-documented in the literature, but ongoing research aims to optimize the yield and purity of the compound. Advanced techniques such as flow chemistry and catalysis are being explored to enhance the efficiency of its production.

From an industrial perspective, CAS No. 2229593-04-6 is gaining attention as a building block for high-value chemicals. Its versatility allows it to be incorporated into larger molecular frameworks, enabling the creation of novel compounds with tailored properties. This adaptability is particularly valuable in the context of green chemistry, where sustainable and efficient synthesis routes are prioritized.

In conclusion, tert-butyl N-methyl-N-1-oxo-2-(2,3,6-trifluorophenyl)propan-2-ylcarbamate represents a promising candidate for various applications in life sciences and materials engineering. Its structural features, combined with the growing emphasis on fluorinated intermediates, position it as a compound of significant interest for future research and development.